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Compound of Interest

Compound Name: 1,4-Dichloro-2-butyne

Cat. No.: B041282

An In-Depth Technical Guide to the Safe Handling of 1,4-Dichloro-2-butyne
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,4-dichloro-2-butyne
(CAS No. 821-10-3), a versatile intermediate in organic synthesis. Due to its hazardous
properties, strict adherence to safety protocols is essential to ensure the well-being of
laboratory personnel and the protection of the environment.

Hazard Identification and Classification

1,4-Dichloro-2-butyne is a hazardous chemical that poses significant health risks upon
exposure. It is classified as acutely toxic if swallowed, in contact with skin, or if inhaled.[1] It
causes skin and serious eye irritation and may lead to respiratory irritation.[1][2][3]
Furthermore, it is a lachrymator, a substance that irritates the eyes and causes tearing.[2][3][4]
Long-term or repeated exposure may have carcinogenic effects.[1]

Table 1: Health Hazard Information
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Hazard Type Description Citations

Toxic if swallowed. Causes
o gastrointestinal irritation with
Acute Oral Toxicity N [1][2]13]
nausea, vomiting, and

diarrhea.

o Toxic in contact with skin.
Acute Dermal Toxicity S [1112]
Causes skin irritation.

Causes respiratory tract
irritation. Symptoms can
) o include a burning pain in the
Acute Inhalation Toxicity ] [11[2]
nose and throat, coughing,
wheezing, shortness of breath,

and pulmonary edema.

o Causes serious eye irritation. It
Eye Irritation , [1][2][3]
is a lachrymator.

Carcinogenicity Suspected of causing cancer. [1]

» . May cause respiratory system
Specific Target Organ Toxicity T ) [1]
irritation upon single exposure.

Physical and Chemical Properties

Understanding the physical and chemical properties of 1,4-dichloro-2-butyne is crucial for its
safe handling and storage.

Table 2: Physical and Chemical Properties of 1,4-
Dichloro-2-butyne
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Property Value Citations
Molecular Formula CaHaCl2 [31[5]
Molecular Weight 122.98 g/mol [31[5]

Clear, colorless to light yellow
Appearance o [2][5][6]

or brown liquid.
Boiling Point 165 - 168 °C [L][51611 7118l
Melting Point -345°C [2]

) 1.250 - 1.2613 g/cm3 at 20-25

Density oc [L][2][5]16][7]
Flash Point 70 -160 °C [1][2]

Vapor Pressure

2.5 mmHg at 25 °C

[2]

Refractive Index

n20/D 1.502 - 1.505

[2105]71(8]

Solubility in Water

Insoluble

[2]

Stability

Stable under normal

temperatures and pressures.

[2][6]

Safe Handling and Experimental Protocols
Engineering Controls

o Ventilation: All work with 1,4-dichloro-2-butyne must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[2][4] Use of a closed system or appropriate
exhaust ventilation is recommended.[1]

o Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower
in the immediate vicinity of where the chemical is handled.[4]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent any direct contact with the substance.
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Table 3: Personal Protective Equipment (PPE)

Recommendations

PPE Type

Specification

Citations

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles conforming to OSHA's
29 CFR 1910.133 or European
Standard EN166.

[2]

Skin Protection

Wear appropriate chemical-
resistant gloves to prevent skin
exposure. Dispose of
contaminated gloves after use
in accordance with good

laboratory practices.

[2][6]

Body Protection

Wear appropriate protective
clothing, such as a lab coat, to
prevent skin exposure. For
larger quantities or spill
cleanup, impervious clothing

may be necessary.

[2](6]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a NIOSH/MSHA or European
Standard EN 149 approved
respirator with appropriate
cartridges (e.g., type OV/AG
(US) or ABEK (EU EN 14387)).

[11(2][4]6]

General Hygiene and Handling Protocol

e Read and understand the Safety Data Sheet (SDS) before use.[1]

» Wash hands and any exposed skin thoroughly after handling.[1][2] Do not eat, drink, or

smoke in the work area.[1]
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e Avoid breathing dust, vapor, mist, or gas.[2]

e Prevent contact with eyes, skin, or clothing.[2][4]

e Ensure containers are tightly closed when not in use.[2]

Storage and Stability

Proper storage is critical to maintain the chemical's stability and prevent hazardous reactions.

ble 4: ibl il | o - onditions

Parameter

Recommendation

Citations

Storage Temperature

Store in a refrigerator (approx.
4°C).

[2]14]

Storage Conditions

Store in a tightly closed
container in a dry, well-
ventilated area. Do not store in

direct sunlight.

[1](21[4]

Incompatible Materials

Strong oxidizing agents and

strong bases.

[1](21(°]

Hazardous Decomposition

Products

Combustion or decomposition
will produce toxic gases such
as hydrogen chloride, carbon

monoxide, and carbon dioxide.

[1](2]

Emergency Procedures

First Aid Measures

Immediate medical attention is required for all routes of exposure.[1]

¢ Inhalation: Remove the victim from the exposure to fresh air immediately.[2] If breathing is

difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate

medical aid.[2][4]
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o Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing and shoes.[2][4] Seek immediate medical attention.

[1]14]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2][4] Seek immediate medical aid.[2]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical aid.[2][4]

Accidental Release Measures (Spill Protocol)

In the event of a spill, follow these procedures while wearing full PPE.

 |solate the Area: Isolate the spill or leak area immediately for at least 50 meters (150 feet) in
all directions.[9] Keep unnecessary and unprotected personnel from entering.[10]

o Ventilate: Ensure adequate ventilation.[10]

o Eliminate Ignition Sources: Remove all sources of ignition (e.g., sparks, open flames, hot
surfaces).[4][9][10] Use non-sparking tools and explosion-proof equipment.[4][10]

o Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as
dry sand, earth, or vermiculite.[2][4][10]

o Collection: Use clean, non-sparking tools to collect the absorbed material and place it into a
suitable, labeled chemical waste container for disposal.[2][9]

o Decontamination: Clean the spill area thoroughly.
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Caption: Workflow for handling a 1,4-dichloro-2-butyne spill.
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Fire Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical foam to
extinguish a fire.[2][4] For large fires, water spray, fog, or alcohol-resistant foam is
recommended.[9]

e Hazards: Containers may explode when heated.[2] Fire will produce irritating, corrosive,
and/or toxic gases, including hydrogen chloride and carbon monoxide.[2]

» Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
in pressure-demand, MSHA/NIOSH (or equivalent) approved, and full protective gear.[1][2]

[4]

Disposal Considerations

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste.[4] 1,4-Dichloro-2-butyne and its container must be disposed of as hazardous waste in
accordance with federal, state, and local environmental regulations.[4] Do not allow the product
to enter sewers or waterways.[10] Uncleaned containers should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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